Cas no 891104-66-8 (3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(pyridin-3-yl)methylurea)

• Product Name: 3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(pyridin-3-yl)methylurea
• CAS No: 891104-66-8
• MF: C₁₇H₁₇FN₄O₂
• MW: 328.340886831284
• CID: 5512014
• Update Time: 2025-06-23

3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(pyridin-3-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• Urea, N-[1-(3-fluorophenyl)-5-oxo-3-pyrrolidinyl]-N'-(3-pyridinylmethyl)-
• 3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(pyridin-3-yl)methylurea

• Inchi： 1S/C17H17FN4O2/c18-13-4-1-5-15(7-13)22-11-14(8-16(22)23)21-17(24)20-10-12-3-2-6-19-9-12/h1-7,9,14H,8,10-11H2,(H2,20,21,24)
• InChI Key： FLPVKDNJHDQJLG-UHFFFAOYSA-N
• SMILES： N(C1CC(=O)N(C2=CC=CC(F)=C2)C1)C(NCC1=CC=CN=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(pyridin-3-yl)methylurea

Recent Advances in the Study of 3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(pyridin-3-yl)methylurea (CAS: 891104-66-8)

The compound 3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(pyridin-3-yl)methylurea (CAS: 891104-66-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of research has been the compound's interaction with specific biological targets. Preliminary findings suggest that 3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(pyridin-3-yl)methylurea exhibits high affinity for certain enzyme systems, particularly those involved in inflammatory pathways. This has led to hypotheses about its potential use in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Further in vitro and in vivo studies are underway to validate these findings.

Another significant aspect of recent research has been the optimization of the compound's synthetic pathway. Researchers have developed more efficient methods for producing 3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(pyridin-3-yl)methylurea, reducing the number of steps and improving overall yield. These advancements are critical for scaling up production and facilitating further preclinical and clinical studies. The improved synthetic routes also allow for the generation of analogs, which could lead to the discovery of more potent or selective derivatives.

Pharmacokinetic studies have revealed that the compound possesses favorable absorption and distribution profiles, with moderate plasma protein binding and good tissue penetration. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects. Current research is focused on structural modifications to enhance these properties while maintaining the compound's therapeutic efficacy.

In addition to its potential therapeutic applications, 3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(pyridin-3-yl)methylurea has also been investigated as a tool compound in chemical biology. Its ability to selectively modulate specific biological pathways makes it a valuable probe for studying disease mechanisms and identifying novel drug targets. This dual utility underscores the compound's importance in both basic and applied research.

Looking ahead, the next phase of research will likely involve more extensive preclinical testing, including toxicology studies and formulation development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The compound's unique properties and versatile applications position it as a promising candidate for future drug development.

In conclusion, the recent advancements in the study of 3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-(pyridin-3-yl)methylurea (CAS: 891104-66-8) highlight its potential as a therapeutic agent and a research tool. Continued investigation into its mechanism of action, synthetic optimization, and pharmacokinetic properties will be essential for realizing its full potential in the field of chemical biology and medicine.